N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-((3-(3-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[[3-(3-methoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H19N5O3S3/c1-3-15-22-23-18(30-15)21-14(25)10-29-19-20-13-7-8-28-16(13)17(26)24(19)11-5-4-6-12(9-11)27-2/h4-6,9H,3,7-8,10H2,1-2H3,(H,21,23,25)
• InChI Key: SBOQRIBJYWFUNH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC(=CC=C4)OC)SCC3
• Molecular Formula: C19H19N5O3S3
• Molecular Weight: 461.6 g/mol

Description

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-((3-(3-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H19N5O3S3 and its molecular weight is 461.57. The purity is usually 95%.
BenchChem offers high-quality N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-((3-(3-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-((3-(3-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Compounds incorporating thiadiazole moieties, like the one , have been synthesized for various purposes. For example, new heterocycles, including pyrrole, pyridine, coumarin, thiazole, and others, have been created using similar compounds, showcasing their versatility as precursors in chemical synthesis (Fadda et al., 2017).

Biological Activities and Potential Therapeutic Uses

• Thiadiazole derivatives exhibit a range of biological activities. For instance, some derivatives have been investigated for their insecticidal properties against the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017).
• Other compounds, with structural similarities, have demonstrated antifungal effects against fungi like Aspergillus terreus and Aspergillus niger (Jafar et al., 2017).
• Certain thiadiazole derivatives, such as bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide, have been explored as glutaminase inhibitors with potential applications in cancer treatment (Shukla et al., 2012).
• The synthesis of novel benzodifuranyl and thiazolopyrimidines derived from compounds like the one has been explored for their anti-inflammatory and analgesic properties (Abu‐Hashem et al., 2020).

Antimicrobial Activities

• Thiazole and thiadiazole derivatives have been synthesized and studied for their antimicrobial activities. Some of these compounds have shown efficacy against bacterial and fungal strains, indicating potential as antimicrobial agents (Wardkhan et al., 2008).